Cas no 1267111-35-2 (4-(2,5-dimethoxyphenyl)-1H-pyrazole)

• Product Name: 4-(2,5-dimethoxyphenyl)-1H-pyrazole
• CAS No: 1267111-35-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6566419
• PubChem ID: 82112663
• Update Time: 2025-06-09

4-(2,5-dimethoxyphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethoxyphenyl)-1H-pyrazole
• 1267111-35-2
• EN300-1830129

• Inchi： 1S/C11H12N2O2/c1-14-9-3-4-11(15-2)10(5-9)8-6-12-13-7-8/h3-7H,1-2H3,(H,12,13)
• InChI Key： BLDUEDJMFREHIE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=NNC=1)OC

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(2,5-dimethoxyphenyl)-1H-pyrazole

Introduction to 4-(2,5-dimethoxyphenyl)-1H-pyrazole (CAS No. 1267111-35-2)

4-(2,5-dimethoxyphenyl)-1H-pyrazole, with the CAS number 1267111-35-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of the 2,5-dimethoxyphenyl substituent imparts distinct properties that make it a valuable intermediate in the synthesis of pharmaceuticals and functional materials.

The chemical structure of 4-(2,5-dimethoxyphenyl)-1H-pyrazole is characterized by a pyrazole ring attached to a phenyl ring with two methoxy groups at the 2 and 5 positions. This configuration confers several advantages, including enhanced solubility, stability, and reactivity. These properties have been leveraged in the development of new drugs and advanced materials. Recent studies have highlighted its potential as a scaffold for the design of novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

In the realm of medicinal chemistry, 4-(2,5-dimethoxyphenyl)-1H-pyrazole has shown promise as a lead compound for drug discovery. Its ability to modulate key biological targets such as enzymes, receptors, and ion channels has been extensively investigated. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation. This finding underscores its potential as a candidate for anticancer drug development.

Beyond its medicinal applications, 4-(2,5-dimethoxyphenyl)-1H-pyrazole has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Studies have demonstrated that this compound can be incorporated into polymer matrices to enhance their performance in terms of conductivity and light absorption. This has opened up new avenues for the development of advanced electronic materials with improved efficiency and stability.

The synthesis of 4-(2,5-dimethoxyphenyl)-1H-pyrazole typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the cyclocondensation of hydrazine with appropriate chalcone derivatives or the reaction of diazotized anilines with nitriles. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

In terms of safety and handling, it is important to note that while 4-(2,5-dimethoxyphenyl)-1H-pyrazole is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for 4-(2,5-dimethoxyphenyl)-1H-pyrazole are promising. Ongoing research continues to uncover new applications and optimize its properties for various uses. As scientists delve deeper into the structure-activity relationships (SAR) of this compound and its derivatives, it is likely that more innovative applications will emerge in both medicinal chemistry and materials science.

In conclusion, 4-(2,5-dimethoxyphenyl)-1H-pyrazole (CAS No. 1267111-35-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. Whether used as a building block for new drugs or as a functional material in advanced technologies, this compound holds great promise for contributing to future scientific advancements.